![molecular formula C9H8ClF2NO2 B1405216 6-Chloro-2,3-difluoro-DL-phenylalanine CAS No. 1706428-57-0](/img/structure/B1405216.png)
6-Chloro-2,3-difluoro-DL-phenylalanine
Overview
Description
6-Chloro-2,3-difluoro-DL-phenylalanine (6C2F-Phe) is a synthetic amino acid with a wide range of applications in scientific research. It is a useful tool for studying protein structure and function, as well as for studying the effects of mutations on proteins. 6C2F-Phe is also used in biochemistry and molecular biology laboratories for studying metabolic pathways and enzyme activity. In addition, 6C2F-Phe has been used in drug design and development, as well as in the development of biotechnological products. 6C2F-Phe has a wide variety of biochemical and physiological effects, and its advantages and limitations for lab experiments should be considered when using it in research.
Scientific Research Applications
Pharmaceutical Research
6-Chloro-2,3-difluoro-DL-phenylalanine: is utilized in pharmaceutical research as a building block for the synthesis of more complex molecules. Its unique structure, featuring chloro and difluoro groups, makes it a valuable precursor in the development of new pharmacologically active compounds . Researchers leverage its reactivity to create novel drugs with potential therapeutic applications.
Material Science
In material science, this compound’s distinctive properties are explored for creating advanced materials. Its incorporation into polymers can lead to materials with enhanced durability and chemical resistance. The presence of fluorine atoms could contribute to the development of materials with specific optical properties .
Biochemical Studies
Biochemists study 6-Chloro-2,3-difluoro-DL-phenylalanine for its role in protein synthesis and enzyme reactions. It serves as an analog of phenylalanine, allowing scientists to probe the function of proteins and enzymes where phenylalanine is a key residue .
Analytical Chemistry
This compound is used as a standard or reference in chromatographic methods and mass spectrometry. Its unique signature helps in the identification and quantification of similar compounds in complex mixtures .
Environmental Impact Studies
Researchers investigate the environmental impact of 6-Chloro-2,3-difluoro-DL-phenylalanine , particularly its biodegradability and potential toxicity. Understanding its behavior in the environment is crucial for assessing the risks associated with its use and disposal .
Medical Research
In medical research, the compound is studied for its potential use in diagnostic procedures or as a radiolabeled tracer. Its modified amino acid structure can be leveraged to study metabolic pathways and disease mechanisms .
properties
IUPAC Name |
2-amino-3-(6-chloro-2,3-difluorophenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClF2NO2/c10-5-1-2-6(11)8(12)4(5)3-7(13)9(14)15/h1-2,7H,3,13H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFZQIOJLTTYTIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)F)CC(C(=O)O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2,3-difluoro-DL-phenylalanine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.